N-(2-methoxy-5-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[2-methoxy-5-[(4-methoxyphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C16H18N2O5S/c1-11(19)17-15-10-14(8-9-16(15)23-3)24(20,21)18-12-4-6-13(22-2)7-5-12/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: WBHLPOSFSQPJMR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)OC)OC
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

N-(2-methoxy-5-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)acetamide, commonly known as MSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry: Potential Therapeutic Applications

This compound exhibits a structure that is indicative of potential pharmacological activity. The presence of a sulfonamide group is common in many therapeutic agents, suggesting this compound could be explored for its medicinal properties. . This suggests that our compound of interest could be a candidate for drug development and therapeutic interventions.

Agriculture: Pesticide and Herbicide Development

In agriculture, compounds with sulfonamide and methoxyphenyl groups have been utilized in the development of pesticides and herbicides. Their ability to interfere with the biological pathways of pests and weeds makes them valuable in crop protection strategies. .

Materials Science: Advanced Material Synthesis

The methoxy and sulfonamide functional groups within the compound can participate in various chemical reactions, making it a potential precursor for synthesizing advanced materials. These materials could have applications in electronics, coatings, or as catalysts in chemical reactions. .

Environmental Science: Pollution Treatment and Detection

Compounds like N-{2-methoxy-5-[(4-methoxyphenyl)sulfamoyl]phenyl}acetamide could be used in environmental science for the treatment and detection of pollutants. Their chemical reactivity might allow them to bind to harmful substances, facilitating their removal from ecosystems. .

Biochemistry: Enzyme Inhibition Studies

In biochemistry, the compound’s structure suggests it could act as an enzyme inhibitor, providing a tool for studying biochemical pathways. .

Pharmacology: Drug Metabolism and Pharmacokinetics

The compound’s potential to interact with enzymes involved in drug metabolism makes it a subject of interest in pharmacology. Studying its interaction with cytochrome P450 enzymes, for example, could provide insights into its pharmacokinetics and how it might be metabolized in the body. .